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Compound of Interest

Compound Name: 4-Phenylpiperidine-4-methanol

Cat. No.: B1266228

Technical Guide: 4-Phenylpiperidine-4-methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the physicochemical properties of 4-
Phenylpiperidine-4-methanol, a heterocyclic compound of interest in medicinal chemistry and
drug discovery. The following sections detail its molecular formula, weight, and a generalized
experimental workflow for its analysis.

Core Physicochemical Data

The fundamental molecular properties of 4-Phenylpiperidine-4-methanol are summarized
below. This data is essential for stoichiometric calculations, analytical method development,
and interpretation of experimental results.

Property Value
Molecular Formula C12H17NOJ1]
Molecular Weight 191.27 g/mol [2]
Monoisotopic Mass 191.13101 Da[1]

Chemical Structure and Properties
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4-Phenylpiperidine-4-methanol is a derivative of piperidine featuring a phenyl group and a
hydroxymethyl group attached to the same carbon atom (C4). The presence of the polar
hydroxyl group and the basic nitrogen atom, combined with the nonpolar phenyl ring, imparts a
specific solubility and reactivity profile to the molecule.

Hypothetical Experimental Workflow

Due to the specific nature of 4-Phenylpiperidine-4-methanol, detailed experimental protocols
and established signaling pathways are not widely available in public literature. However, a
general workflow for the characterization and initial biological screening of such a novel
compound is presented below. This workflow is a standardized approach in early-stage drug
discovery.

Click to download full resolution via product page

Caption: A generalized experimental workflow for the synthesis, purification, characterization,
and biological evaluation of a novel chemical entity like 4-Phenylpiperidine-4-methanol.

Logical Relationship of Chemical Identifiers

The relationship between the common name, molecular formula, and molecular weight is
fundamental for chemical identification and database management. The following diagram
illustrates this logical connection for 4-Phenylpiperidine-4-methanol.
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4-Phenylpiperidine-4-methanol

Molecular Formula
C12H17NO

Molecular Weight
191.27 g/mol
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Caption: Logical diagram showing the relationship between the chemical name, molecular
formula, and molecular weight of 4-Phenylpiperidine-4-methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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